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Compound of Interest

Compound Name: Adiponitrile

CAS No.: 68411-90-5

Cat. No.: B7769403

Get Quote

Technical Support Center: Adiponitrile
Electrosynthesis
This technical support center provides troubleshooting guidance and frequently asked

questions to assist researchers, scientists, and drug development professionals in optimizing

the electrosynthesis of adiponitrile (ADN).

Troubleshooting Guide
This guide addresses common issues encountered during adiponitrile electrosynthesis, with a

focus on optimizing current density for improved efficiency and selectivity.

Issue 1: Low Faradaic Efficiency and/or Low Selectivity for Adiponitrile (ADN)

High rates of byproduct formation, primarily propionitrile (PN) and various oligomers, can

significantly reduce the efficiency and selectivity of ADN synthesis.

Potential Causes and Solutions:
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Troubleshooting Workflow Diagram

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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